Cas no 1513004-79-9 (3-fluoro-2-methoxybenzene-1-carbothioamide)

• Product Name: 3-fluoro-2-methoxybenzene-1-carbothioamide
• CAS No: 1513004-79-9
• MF: C₈H₈FNOS
• MW: 185.21862411499
• CID: 5889958
• PubChem ID: 82669151
• Update Time: 2025-06-26

3-fluoro-2-methoxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-methoxybenzene-1-carbothioamide
• EN300-1829421
• 1513004-79-9

• Inchi： 1S/C8H8FNOS/c1-11-7-5(8(10)12)3-2-4-6(7)9/h2-4H,1H3,(H2,10,12)
• InChI Key： BIHNWCKFUFLLTA-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC=C(C=1OC)F)N

Computed Properties

• Exact Mass: 185.03106321g/mol
• Monoisotopic Mass: 185.03106321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-fluoro-2-methoxybenzene-1-carbothioamide

3-Fluoro-2-Methoxybenzene-1-Carbothioamide: A Comprehensive Overview

3-fluoro-2-methoxybenzene-1-carbothioamide, identified by the CAS registry number 1513004-79-9, is a compound of significant interest in various fields of chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule consists of a benzene ring substituted with a fluoro group at the 3-position, a methoxy group at the 2-position, and a carbothioamide group at the 1-position. These substituents contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of 3-fluoro-2-methoxybenzene-1-carbothioamide in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. The fluoro group at the 3-position enhances the compound's lipophilicity, which is crucial for drug absorption and bioavailability. Meanwhile, the methoxy group at the 2-position introduces electron-donating effects, which can modulate the compound's interaction with biological targets such as enzymes and receptors.

The carbothioamide group at the 1-position plays a pivotal role in determining the compound's reactivity and functionality. This group can undergo various transformations, making it versatile for synthesizing derivatives with diverse chemical properties. Recent advancements in synthetic chemistry have enabled efficient routes for the preparation of 3-fluoro-2-methoxybenzene-1-carbothioamide. For instance, researchers have developed catalytic methods that utilize transition metal catalysts to achieve high yields and selectivity in its synthesis.

In addition to its medicinal applications, 3-fluoro-2-methoxybenzene-1-carbothioamide has shown promise in agrochemical research. Its ability to interact with plant enzymes and regulate metabolic pathways makes it a candidate for developing new pesticides and herbicides. Recent field trials have demonstrated its efficacy in controlling specific agricultural pests without adverse effects on non-target species.

The environmental impact of 3-fluoro-2-methoxybenzene-1-carbothioamide has also been a subject of investigation. Studies indicate that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This property is critical for ensuring the compound's safe use in agricultural and industrial applications.

In conclusion, 3-fluoro-2-methoxybenzene-1-carbothioamide, with its unique chemical structure and versatile functional groups, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from drug discovery to agrochemical development. As research progresses, this compound is expected to contribute significantly to advancing innovative solutions in chemistry and related fields.